![molecular formula C17H19ClN4O4S B2599304 4-chloro-N-(4,6-dimethylpyrimidin-2-yl)-3-(morpholin-4-ylsulfonyl)benzamide CAS No. 940999-49-5](/img/structure/B2599304.png)
4-chloro-N-(4,6-dimethylpyrimidin-2-yl)-3-(morpholin-4-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-chloro-N-(4,6-dimethylpyrimidin-2-yl)-3-(morpholin-4-ylsulfonyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound has been extensively studied for its ability to target various signaling pathways in cancer cells and immune cells, making it a promising candidate for the development of novel cancer therapies.
Scientific Research Applications
Synthesis of Novel Compounds
Researchers have developed various synthetic methods to produce novel heterocyclic compounds derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showing significant anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020). Another study focused on the synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety, aiming at improving yield and efficiency through a simple and efficient method (Bhat et al., 2018).
Biological Activities
- Anti-inflammatory and Analgesic Properties: Compounds with specific structural features have been identified to possess high inhibitory activity on COX-2 selectivity, displaying significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
- Antimicrobial and Antitubercular Activities: Novel pyrimidine-azitidinone analogues have shown promising antimicrobial and antitubercular activities against various bacterial and fungal strains, providing insights into the design of antibacterial and antitubercular compounds (Chandrashekaraiah et al., 2014).
- Anticonvulsant Activity: A series of novel enaminones derived from cyclic beta-dicarbonyl precursors exhibited potent anticonvulsant activity with a remarkable lack of neurotoxicity, suggesting potential for further development into therapeutic agents (Edafiogho et al., 1992).
Methodological Advances
- Synthetic Strategies: Innovative synthetic methods have been developed for constructing complex molecules, including those with morpholine moieties, demonstrating the versatility of these strategies in medicinal chemistry and drug design (Karimian et al., 2017).
- Green Chemistry Approaches: Studies have highlighted the use of ultrasound-assisted synthesis as a green chemistry tool, showcasing its effectiveness in producing anti-tubercular scaffolds with promising in vitro activity against Mycobacterium tuberculosis (Nimbalkar et al., 2018).
properties
IUPAC Name |
4-chloro-N-(4,6-dimethylpyrimidin-2-yl)-3-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN4O4S/c1-11-9-12(2)20-17(19-11)21-16(23)13-3-4-14(18)15(10-13)27(24,25)22-5-7-26-8-6-22/h3-4,9-10H,5-8H2,1-2H3,(H,19,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFJVWAXEMBEXSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.